![molecular formula C28H34N4O5 B2758919 N-cyclopentyl-5-(1-(2-((3-methoxybenzyl)amino)-2-oxoethyl)-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)pentanamide CAS No. 1223910-67-5](/img/structure/B2758919.png)
N-cyclopentyl-5-(1-(2-((3-methoxybenzyl)amino)-2-oxoethyl)-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)pentanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-cyclopentyl-5-(1-(2-((3-methoxybenzyl)amino)-2-oxoethyl)-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)pentanamide is a useful research compound. Its molecular formula is C28H34N4O5 and its molecular weight is 506.603. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial and Biofilm Eradication Activities
N-cyclopentyl-5-(1-(2-((3-methoxybenzyl)amino)-2-oxoethyl)-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)pentanamide and related compounds have shown significant antimicrobial activities. A study by Vlainić et al. (2018) on ureidoamides with similar structures revealed antimicrobial and biofilm eradication activities against strains like S. aureus and E. coli. These compounds also exhibited antioxidative properties, indicating their potential in combating bacterial infections and biofilms (Vlainić et al., 2018).
Antitumor and Antiproliferative Activities
Compounds related to this compound have been studied for their potential in cancer therapy. Research indicates that certain derivatives show significant potency against tumor cells. For instance, Sami et al. (1995) found that amino-substituted isoquinoline derivatives exhibit antitumor activity and hold promise as therapeutic agents in cancer treatment (Sami et al., 1995).
Antioxidant Properties
Several studies have highlighted the antioxidant capabilities of compounds similar to this compound. Wang et al. (2015) identified compounds isolated from mangrove endophytic fungi that exhibited potent antioxidant activities, suggesting the potential of such compounds in oxidative stress-related applications (Wang et al., 2015).
Tubulin-Polymerization Inhibition
In the field of cancer research, certain quinazoline derivatives, closely related to the compound , have been identified as inhibitors of tubulin polymerization. Wang et al. (2014) discovered that 4-(N-cycloamino)quinazolines inhibit tubulin assembly, making them potential candidates for cancer therapy (Wang et al., 2014).
Potential as Antidiabetic Agents
Compounds structurally related to this compound have been evaluated for their potential in treating diabetes. Pillai et al. (2019) synthesized Schiff bases with triazole and pyrazole rings, demonstrating significant α-glucosidase inhibitory activities, indicating their potential as antidiabetic agents (Pillai et al., 2019).
properties
IUPAC Name |
N-cyclopentyl-5-[1-[2-[(3-methoxyphenyl)methylamino]-2-oxoethyl]-2,4-dioxoquinazolin-3-yl]pentanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H34N4O5/c1-37-22-12-8-9-20(17-22)18-29-26(34)19-32-24-14-5-4-13-23(24)27(35)31(28(32)36)16-7-6-15-25(33)30-21-10-2-3-11-21/h4-5,8-9,12-14,17,21H,2-3,6-7,10-11,15-16,18-19H2,1H3,(H,29,34)(H,30,33) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ITDMHLOERZOIPB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)CNC(=O)CN2C3=CC=CC=C3C(=O)N(C2=O)CCCCC(=O)NC4CCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H34N4O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
506.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.